Cas no 154629-11-5 (methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate)
154629-11-5 structure
Product Name:methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate
CAS No:154629-11-5
MF:C11H10O3S
MW:222.260302066803
CID:1329211
Update Time:2024-08-18
methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate
- Methyl-4-(hydroxymethyl)-1-benzothiophen-2-carboxylat
- LogP
- Methyl-4-(hydroxymethyl)-1-benzothiophen-2-carboxylat; LogP
- Benzo[b]thiophene-2-carboxylic acid, 4-(hydroxymethyl)-, methyl ester
-
- Inchi: 1S/C11H10O3S/c1-14-11(13)10-5-8-7(6-12)3-2-4-9(8)15-10/h2-5,12H,6H2,1H3
- InChI Key: NNHOWHKLEQOLII-UHFFFAOYSA-N
- SMILES: C12=CC=CC(CO)=C1C=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 222.0351
Experimental Properties
- Density: 1.349±0.06 g/cm3(Predicted)
- Boiling Point: 393.0±27.0 °C(Predicted)
- PSA: 46.53
- pka: 14.09±0.10(Predicted)
methyl 4-(hydroxymethyl)-1-benzothiophene-2-carboxylate Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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